Cas no 51823-74-6 (1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-)

• Product Name: 1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-
• CAS No: 51823-74-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 361299
• PubChem ID: 15377700
• Update Time: 2025-04-19

1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-
• 2,6,6-trimethyl-3-oxocyclohexene-1-carboxylic acid
• NCJFEURQKCATER-UHFFFAOYSA-N
• 2,6,6-trimethylcyclohex-1-en-3-one-1-carboxylic acid
• SCHEMBL11394565
• DTXSID50572181
• 51823-74-6
• Compound NP-024012
• 2,6,6-trimethyl-3-oxo-1-cyclohexene-1-carboxylic acid
• AKOS040737327
• 2,6,6-Trimethyl-3-oxocyclohex-1-ene-1-carboxylic acid

• Inchi： 1S/C10H14O3/c1-6-7(11)4-5-10(2,3)8(6)9(12)13/h4-5H2,1-3H3,(H,12,13)
• InChI Key： NCJFEURQKCATER-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C(=O)O)C(C)(C)CC1

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37